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Compound of Interest

Compound Name: H-DL-Ala-OEt.HCl

Cat. No.: B015479 Get Quote

CAS Number: 617-27-6

This technical guide provides an in-depth overview of DL-Alanine ethyl ester hydrochloride, a

versatile amino acid derivative with significant applications in research and development. The

information is tailored for researchers, scientists, and drug development professionals, offering

detailed experimental protocols, comprehensive data, and visualizations of key processes.

Chemical and Physical Properties
DL-Alanine ethyl ester hydrochloride is the hydrochloride salt of the ethyl ester of DL-alanine. It

is a white to off-white crystalline powder.[1] Its fundamental properties are summarized in the

table below.
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Property Value Reference

CAS Number 617-27-6 [1][2][3][4]

Molecular Formula C₅H₁₁NO₂·HCl [1]

Molecular Weight 153.61 g/mol [1][4][5]

Melting Point 85-87 °C [6]

Appearance White to off-white powder [1]

Solubility
Soluble in water and ethanol,

insoluble in ether.
[6]

Storage Conditions Store at 0-8°C. [1]

Synthesis of DL-Alanine Ethyl Ester Hydrochloride
The most common method for the synthesis of DL-Alanine ethyl ester hydrochloride is the

Fischer esterification of DL-alanine with ethanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification using
Thionyl Chloride
This protocol describes the synthesis of L-alanine ethyl ester hydrochloride, and a similar

procedure can be applied for the DL-racemic mixture.

Materials:

L-alanine (or DL-alanine)

Ethanol

Thionyl chloride

Procedure:

Dissolve L-alanine (3.56 g, 0.04 mol) in ethanol (30 mL) at -5 °C.
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Slowly add thionyl chloride (3.6 mL) dropwise while maintaining the temperature and stirring.

After the addition is complete, warm the reaction mixture to 78 °C and reflux for 1.5 hours.

Upon completion, remove the solvent by vacuum distillation to yield L-alanine ethyl ester

hydrochloride. The expected yield is over 80%.

Experimental Protocol: Fischer Esterification using
Hydrogen Chloride Gas
This method provides a high yield of the desired product.

Materials:

L-alanine (or DL-alanine)

Dry ethanol

Hydrogen chloride gas

Diethyl ether

Procedure:

Suspend L-alanine (100 g, 1.12 mol) in dry ethanol (800 ml).

Bubble dry hydrogen chloride gas through the suspension.

Reflux the resulting solution for 2 hours.

Concentrate the solution in vacuo.

Recrystallize the crude product from an ethanol-diethyl ether mixture to obtain the final

product as a white solid. The reported yield for the L-enantiomer is 98%.

Synthesis Workflow
The general workflow for the synthesis of DL-Alanine ethyl ester hydrochloride via Fischer

esterification can be visualized as follows:
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Synthesis Workflow of DL-Alanine Ethyl Ester Hydrochloride
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Caption: General workflow for the synthesis of DL-Alanine ethyl ester hydrochloride.

Spectroscopic Data
The structural confirmation of DL-Alanine ethyl ester hydrochloride is typically achieved through

various spectroscopic techniques.
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Technique Observed Peaks/Signals

¹H NMR (200 MHz, D₂O)

δ 1.11 (3H, t, J=7.1, CH₂CH₃), 1.37 (3H, d,

J=7.4, CHCH₃), 4.03 (1H, q, J=7.2, CHCH₃),

4.09 (2H, q, J=7.2, CH₂CH₃), 4.16 (2H, s, NH₂)

¹³C NMR (125 MHz, D₂O)
δ 13.98 (CH₃), 15.90 (CH₃), 49.65 (CH), 64.29

(CH₂), 171.57 (CO)

IR (KBr)

The IR spectrum would show characteristic

peaks for the amine hydrochloride salt, the ester

carbonyl group, and C-H bonds.

Note: The provided NMR data is for the L-enantiomer, but similar chemical shifts are expected

for the DL-racemic mixture.

Applications in Research and Development
DL-Alanine ethyl ester hydrochloride serves as a crucial building block and intermediate in

various scientific fields.

Pharmaceutical Development: It is an important intermediate in the synthesis of a variety of

pharmaceuticals.[1] Its use in creating analogs of bioactive peptides allows for the

development of novel therapeutic agents.

Peptide Synthesis: As a protected amino acid derivative, it is a fundamental component in

peptide synthesis, facilitating the formation of peptide bonds.[1]

Biochemical Research: This compound is utilized in studies of amino acid metabolism and

protein synthesis.[1] It can also serve as a substrate in enzymatic reactions to explore

enzyme activity and specificity.

Food Industry: It is used as a flavor enhancer in food products.[1]

Potential Biological Activity and Signaling Pathway
While specific signaling pathways for DL-Alanine ethyl ester hydrochloride are not extensively

documented, studies on related L-amino acid esters suggest a potential for vasodilator activity.
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This activity is proposed to be mediated by the release of endothelium-derived nitric oxide

(EDNO).

A proposed mechanism involves the uptake of the amino acid ester by endothelial cells,

followed by enzymatic conversion, which in turn stimulates the production of nitric oxide by

endothelial nitric oxide synthase (eNOS). The released nitric oxide then diffuses to adjacent

smooth muscle cells, where it activates guanylate cyclase, leading to an increase in cyclic GMP

(cGMP) and subsequent vasodilation.
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Hypothetical Signaling Pathway for Vasodilation

Endothelial Cell

Smooth Muscle Cell

DL-Alanine Ethyl Ester

eNOS (inactive)

Uptake & Conversion

eNOS (active)

Activation

Nitric Oxide (NO)

Synthesis

L-Arginine

Soluble Guanylate Cyclase (inactive)

Diffusion

Soluble Guanylate Cyclase (active)

Activation

GTP

cGMP

Conversion

Vasodilation

Leads to

Click to download full resolution via product page

Caption: Hypothetical signaling pathway for vasodilation induced by amino acid esters.
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Safety and Handling
DL-Alanine ethyl ester hydrochloride is classified as an irritant. Standard laboratory safety

precautions should be observed when handling this compound, including the use of personal

protective equipment such as gloves and safety glasses. It should be stored in a cool, dry, and

well-ventilated area.

This guide provides a comprehensive summary of the available technical information for DL-

Alanine ethyl ester hydrochloride. For further details, researchers are encouraged to consult

the cited literature and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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